2-[2-(4-chlorophenyl)ethyl]-3-hydroxy-2,3,4,5,6,7-hexahydro-1H-isoindol-1-one

• Molecular Formula: C16H18ClNO2
• Molecular Weight: 291.77 g/mol
• IUPAC Name: 2-[2-(4-chlorophenyl)ethyl]-3-hydroxy-4,5,6,7-tetrahydro-3H-isoindol-1-one
• InChI: InChI=1S/C16H18ClNO2/c17-12-7-5-11(6-8-12)9-10-18-15(19)13-3-1-2-4-14(13)16(18)20/h5-8,15,19H,1-4,9-10H2
• InChI Key: PYAZPXWWHADTJS-UHFFFAOYSA-N
• SMILES: C1CCC2=C(C1)C(N(C2=O)CCC3=CC=C(C=C3)Cl)O

Description

2-[2-(4-chlorophenyl)ethyl]-3-hydroxy-2,3,4,5,6,7-hexahydro-1H-isoindol-1-one, also known as SCH 23390, is a selective dopamine D1 receptor antagonist. It was first synthesized in the 1980s and has since been extensively studied for its potential therapeutic applications.

Mechanism of Action

2-[2-(4-chlorophenyl)ethyl]-3-hydroxy-2,3,4,5,6,7-hexahydro-1H-isoindol-1-one 23390 acts as a competitive antagonist at dopamine D1 receptors, blocking the binding of dopamine and preventing its downstream signaling pathways. This results in a decrease in the activity of dopaminergic neurons and a reduction in the release of dopamine.
Biochemical and Physiological Effects:
Studies have shown that 2-[2-(4-chlorophenyl)ethyl]-3-hydroxy-2,3,4,5,6,7-hexahydro-1H-isoindol-1-one 23390 can modulate the activity of dopaminergic neurons in the brain, leading to changes in behavior and cognition. It has been shown to improve cognitive function in animal models of Parkinson's disease and schizophrenia. In addition, 2-[2-(4-chlorophenyl)ethyl]-3-hydroxy-2,3,4,5,6,7-hexahydro-1H-isoindol-1-one 23390 has been shown to reduce drug-seeking behavior in animal models of drug addiction.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[2-(4-chlorophenyl)ethyl]-3-hydroxy-2,3,4,5,6,7-hexahydro-1H-isoindol-1-one 23390 in lab experiments is its selectivity for dopamine D1 receptors, which allows for specific targeting of these receptors without affecting other neurotransmitter systems. However, one limitation is that 2-[2-(4-chlorophenyl)ethyl]-3-hydroxy-2,3,4,5,6,7-hexahydro-1H-isoindol-1-one 23390 has a relatively short half-life, which can make it difficult to maintain consistent levels of the drug in the body over extended periods of time.

Future Directions

1. Further studies are needed to explore the potential therapeutic applications of 2-[2-(4-chlorophenyl)ethyl]-3-hydroxy-2,3,4,5,6,7-hexahydro-1H-isoindol-1-one 23390 in the treatment of Parkinson's disease, schizophrenia, and drug addiction.
2. Studies are needed to investigate the effects of 2-[2-(4-chlorophenyl)ethyl]-3-hydroxy-2,3,4,5,6,7-hexahydro-1H-isoindol-1-one 23390 on other neurotransmitter systems, such as the glutamatergic and GABAergic systems.
3. Research is needed to develop more potent and longer-lasting dopamine D1 receptor antagonists that can be used in clinical settings.
4. Studies are needed to investigate the potential side effects of 2-[2-(4-chlorophenyl)ethyl]-3-hydroxy-2,3,4,5,6,7-hexahydro-1H-isoindol-1-one 23390, particularly with regards to its effects on cardiovascular function.
5. Research is needed to explore the potential use of 2-[2-(4-chlorophenyl)ethyl]-3-hydroxy-2,3,4,5,6,7-hexahydro-1H-isoindol-1-one 23390 in combination with other drugs for the treatment of various neurological and psychiatric disorders.

Synthesis Methods

The synthesis of 2-[2-(4-chlorophenyl)ethyl]-3-hydroxy-2,3,4,5,6,7-hexahydro-1H-isoindol-1-one 23390 involves the reaction of 4-chlorobenzyl cyanide with cyclohexanone in the presence of sodium amide and n-butyl lithium. The resulting intermediate is then reduced with lithium aluminum hydride to yield the final product.

Scientific Research Applications

2-[2-(4-chlorophenyl)ethyl]-3-hydroxy-2,3,4,5,6,7-hexahydro-1H-isoindol-1-one 23390 has been widely used in scientific research to study the role of dopamine D1 receptors in various physiological and pathological conditions. It has been shown to have potential therapeutic applications in the treatment of Parkinson's disease, schizophrenia, and drug addiction.